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Pharmacological Profile of Enprofylline

Enprofylline (3-propylxanthine) is a xanthine derivative with a distinct pharmacological profile from other

methylxanthines like theophylline. Its primary mechanisms of action and key characteristics are summarized

below.

Property Description

Primary Mechanisms Competitive non-selective phosphodiesterase (PDE) inhibitor; adenosine

receptor antagonist [1].

Adenosine Receptor
Affinity

Antagonizes A1 and A2 adenosine receptors nearly equipotently (KB A1: 32

μM, A2: 130 μM) [2]. Often described as a selective A2B receptor antagonist

at therapeutic concentrations [3].

Primary
Historical/Research
Uses

Bronchodilator (asthma, COPD); research in sickle cell disease, diabetic

neuropathy, and cerebrovascular insufficiency [1].

Half-Life Approximately 2 hours [3].
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Documented Animal Models and Protocols

The use of enprofylline in animal models has been reported in studies investigating inflammation, liver

disease, and retinal disease. The table below outlines key experimental details.

Disease Area Animal Model
Reported Dosing &
Administration

Key Findings / Effects

Acute Inflammation Rat skin, plasma

protein
extravasation

model [4]

2.5-10 mg/kg;

Intraperitoneal (i.p.)
or Oral (p.o.)

Dose-dependent inhibition of

plasma protein leakage induced
by histamine, bradykinin, etc.

[4].

Alcoholic Fatty
Liver Disease

Ethanol-fed mice

(Lieber-DeCarli
diet) [5]

Pharmacological

blockade via
antagonist

(Enprofylline)

Protected against ethanol-

induced hepatic steatosis;
reduced hepatic triglyceride

content and serum AST levels
[5].

Retinal
Neovascularization

Mouse pup model
of oxygen-induced

retinopathy [6]

Daily intraperitoneal
injections for 5 days

Significant reduction in retinal
neovascularization [6].

Detailed Protocol: Inflammation in Rat Skin

This protocol outlines the method for evaluating the anti-inflammatory effects of enprofylline in a rat model

of plasma protein extravasation [4].

1. Experimental Animals: Adult rats.

2. Induction of Inflammation: Various inflammatory agents (e.g., histamine, 5-hydroxytryptamine,
bradykinin, prostaglandin E2, ionophore A23187) are injected intradermally into the shaved skin of the

rat.
3. Drug Administration:

Test Article: Enprofylline.
Dosing Routes: Intraperitoneal (i.p.) or oral (p.o.) administration.

Dosing Range: 2.5 to 10 mg/kg.
Control: Aminophylline (a theophylline salt) for comparison.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s527190?utm_src=pdf-body
https://link.springer.com/article/10.1007/BF01966778
https://link.springer.com/article/10.1007/BF01966778
https://pmc.ncbi.nlm.nih.gov/articles/PMC2648683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2648683/
https://pubmed.ncbi.nlm.nih.gov/11726639/
https://pubmed.ncbi.nlm.nih.gov/11726639/
https://www.smolecule.com/products/s527190?utm_src=pdf-body
https://link.springer.com/article/10.1007/BF01966778
https://www.smolecule.com/products/s527190?utm_src=pdf-body
https://www.smolecule.com/products/s527190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Outcome Measurement: The extent of plasma protein leakage into the skin at the injection sites is

quantified. A common method involves extracting and measuring a dye that binds to plasma proteins.
5. Data Analysis: The inhibitory effect of enprofylline is calculated by comparing dye leakage in

drug-treated groups versus control groups.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general experimental workflow for an inflammation study and the

proposed mechanism of enprofylline in protecting against ethanol-induced fatty liver.

Figure 1. Experimental Workflow for Inflammation Study
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Figure 2. Proposed Mechanism in Ethanol-Induced Fatty Liver
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Key Considerations for Research Use

Mechanism Interpretation: While enprofylline is a PDE inhibitor, its protective effects in certain
models like ethanol-induced fatty liver are attributed to its action as an adenosine receptor antagonist,

as similar protection was seen in adenosine receptor knockout mice [5].
Dosing and Solubility: According to vendor information, enprofylline can be dissolved in DMSO at

60 mg/mL (308.98 mM) with sonication recommended. It is poorly soluble in water [1].
Comparative Pharmacology: Unlike theophylline, enprofylline lacks diuretic and certain central

nervous system stimulant effects at therapeutic doses, which is potentially linked to its selectivity
profile [3].

Conclusion

Enprofylline serves as a valuable pharmacological tool in animal research, particularly for investigating the

roles of adenosine A2B receptors and PDE inhibition in inflammatory, metabolic, and vascular disease

processes. The documented protocols provide a foundation for its application in preclinical studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Enprofylline in vivo administration animal models]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b527190#enprofylline-in-

vivo-administration-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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